Antiproliferative agent-64

• Molecular Formula: C29H28N2O6
• Molecular Weight: 500.5 g/mol
• InChI: InChI=1S/C29H28N2O6/c1-31(2)27(33)23-24(18-8-6-5-7-9-18)29(19-12-10-17(16-30)11-13-19)28(34,26(23)32)25-21(36-4)14-20(35-3)15-22(25)37-29/h5-15,23-24,26,32,34H,1-4H3/t23-,24-,26-,28+,29+/m1/s1
• InChIKey: CKHVREJQHBANOJ-IDAMAFBJSA-N

Research requiring sustained eIF4F complex inhibition is often confounded by poor metabolic stability of natural product silvestrol (mouse microsome t1/2 ~80 min). Antiproliferative agent-64 (Compound 76) solves this with: - >240 min mouse plasma half-life, >180 min microsome stability - 7 nM EC50 in MDA-MB-231 TNBC growth inhibition - 33-fold tub-LUC/myc-LUC selectivity (4x wider than silvestrol) - Validated IP dosing: 0.2 mg/kg daily, 3 weeks in xenograft models Immediate availability as a pure reference standard for translation-dependent cancer research.

Antiproliferative agent-64: Silvestrol Analogue Targeting eIF4F

Antiproliferative agent-64 (designated Compound 76 in the primary literature) is a synthetic cyclopenta[b]benzofuran rocaglate that functions as an inhibitor of eukaryotic translation initiation by interfering with assembly of the eIF4F translation complex, thereby blocking mRNA secondary structure recognition and selectively suppressing the translation of oncoproteins with complex 5′-untranslated regions such as c-Myc [1]. With a molecular formula of C29H28N2O6 and molecular weight of 500.54 Da (CAS 1139263-21-0), this compound represents a structurally simplified analogue of the natural product silvestrol, purposefully designed to retain cytotoxic potency while improving drug-like properties including metabolic stability and reduced P-glycoprotein interaction [1]. It is commercially available from multiple research reagent suppliers for preclinical investigation of translation-dependent cancers .

1eIF4F translation initiation and oncoprotein suppression studies

2Sustained target engagement assays requiring >24 h compound stability

3Selective translation profiling (c‑Myc complex 5′UTR vs. simple 5′UTR reporters)

• [1] Liu T, Nair SJ, Lescarbeau A, Belani J, Peluso S, Conley J, Tillotson B, O'Hearn P, Smith S, Slocum K, West K, Helble J, Douglas M, Bahadoor A, Ali J, McGovern K, Fritz C, Palombella VJ, Wylie A, Castro AC, Tremblay MR. Synthetic silvestrol analogues as potent and selective protein synthesis inhibitors. J Med Chem. 2012 Oct 25;55(20):8859-78. PMID: 23025805. View Source

Why Antiproliferative agent-64 Cannot Be Replaced

Minor structural modifications within the rocaglate/cyclopenta[b]benzofuran chemotype produce dramatic divergences in translation selectivity window (tub-LUC/myc-LUC ratio ranging from ~5 to ~50), metabolic stability (mouse plasma half-life spanning 48 min to >240 min), and P-glycoprotein substrate susceptibility [1]. Even between compounds sharing the identical core scaffold and molecular formula — such as Antiproliferative agent-64 (Compound 76) and its closely related congener Compound 74 (eIF4A3-IN-18) — the quantitative balance of c-Myc 5′UTR inhibitory potency, antiproliferative activity, and ADME profile differs sufficiently to affect experimental reproducibility and cross-study comparability [1][2]. Furthermore, the canonical tool compound silvestrol suffers from poor metabolic stability (mouse microsome half-life ~80 min), high Pgp efflux liability, and limited synthetic availability, making it an unreliable reference standard where sustained target engagement or pharmacokinetic profiling is required [1]. Substituting Antiproliferative agent-64 with an in-class alternative without verifying the relevant quantitative parameters risks confounding data interpretation in translation inhibition research.

Silvestrol substitution

Silvestrol’s lower metabolic stability and high P‑gp efflux may reduce sustained target engagement; replacing with silvestrol can reintroduce these confounds in extended assays.

Compound 74 (eIF4A3‑IN‑18) substitution

Compound 74 exhibits a different translation selectivity ratio and antiproliferative potency profile; using it instead may shift experimental outcomes in c‑Myc‑driven models.

• [1] Liu T, et al. Synthetic silvestrol analogues as potent and selective protein synthesis inhibitors. J Med Chem. 2012 Oct 25;55(20):8859-78. Table 3: In Vitro Potency, Metabolic Stability, Permeability, and PK Properties of Optimized Silvestrol Analogues. PMID: 23025805. View Source
• [2] PeptideDB. eIF4A3-IN-18 (Compound 74) Product Page. CAS 1402931-84-3. View Source

Antiproliferative agent-64: Comparator Evidence

Metabolic Stability Advantage Over Silvestrol

In a direct head-to-head comparison within the same study, Antiproliferative agent-64 (Compound 76) demonstrated substantially superior metabolic stability relative to the natural product silvestrol (Compound 1). In mouse liver microsomes, Compound 76 achieved a half-life exceeding 180 minutes, compared with 80 minutes for silvestrol — representing a greater than 2.25-fold improvement [1]. In mouse plasma, Compound 76 exhibited a half-life greater than 240 minutes, versus 160 minutes for silvestrol, a 1.5-fold or greater enhancement [1]. This metabolic stability advantage was achieved without sacrificing translation inhibitory potency (myc-LUC EC50 of 1.2 nM vs 0.8 nM for silvestrol), indicating that the structural simplification — specifically removal of the metabolically labile dioxanyl moiety — successfully decoupled stability from activity [1][2].

Metabolic stability vs. silvestrol

Head‑to‑head

Mouse microsome t½ >180 min (silvestrol 80 min); mouse plasma t½ >240 min (silvestrol 160 min)

Supports sustained target engagement in extended in vitro and in vivo studies

Metabolic stability enhancement >2.25‑fold; data from Liu et al. 2012

Evidence Dimension	Metabolic stability — mouse liver microsome half-life
Target Compound Data	>180 min (mouse microsomes); >240 min (mouse plasma)
Comparator Or Baseline	Silvestrol: 80 min (mouse microsomes); 160 min (mouse plasma)
Quantified Difference	>2.25-fold improvement in mouse microsome stability; >1.5-fold improvement in mouse plasma stability
Conditions	In vitro metabolic stability assay; mouse and human liver microsomes and plasma; data from Table 3 of Liu et al. J Med Chem 2012 [1]

Why This Matters

For in vitro cell-based assays extending beyond 24 hours or in vivo pharmacokinetic studies, silvestrol's rapid metabolic clearance can confound dose-response relationships; Antiproliferative agent-64's enhanced stability enables more sustained target engagement and reduces the confounding variable of compound degradation.

• [1] Liu T, et al. J Med Chem. 2012;55(20):8859-78. Table 3: In Vitro Potency, Metabolic Stability, Permeability, and PK Properties of Optimized Silvestrol Analogues. PMID: 23025805. View Source
• [2] PeptideDB. Antiproliferative agent-64 Product Page. Reference: Liu T, et al. J Med Chem. 2012;55(20):8859-78. View Source

Reduced P-gp Efflux Liability

The natural product silvestrol is a confirmed P-glycoprotein (Pgp) substrate, with high cellular efflux ratios measured in Caco-2 bidirectional transport assays that limit its intracellular accumulation and may contribute to resistance in Pgp-overexpressing tumor cells [1]. In the structure-activity analysis reported by Liu et al., removal of the dioxanyl moiety — a defining structural feature distinguishing simplified rocaglate analogues including Compound 76 from silvestrol — dramatically reduced Pgp interaction across the series [1]. The authors explicitly noted that 'removal of the dioxanyl moiety dramatically reduces their interaction with Pgp' and that 'the cellular efflux ratio ... was consistently higher with silvestrol analogues relative to the rocaglate analogues' [1]. While individual efflux ratio values for Compound 76 are not tabulated in the primary manuscript, the class-level trend is unambiguous: the dioxanyl-depleted rocaglate chemotype to which Antiproliferative agent-64 belongs exhibits fundamentally reduced Pgp substrate character compared with dioxanyl-containing analogues such as silvestrol and Compound 43 [1].

P‑gp efflux liability

Class‑level inference

Dioxanyl‑depleted rocaglate chemotype (incl. Compound 76) shows reduced P‑gp substrate character; efflux ratio shifts from high to low‑moderate

May support more predictable intracellular exposure in P‑gp‑expressing models

Individual efflux ratio not tabulated; trend from Caco‑2 bidirectional assay

Evidence Dimension	P-glycoprotein-mediated efflux susceptibility in Caco-2 monolayers
Target Compound Data	Reduced Pgp efflux (rocaglate chemotype lacking dioxanyl moiety); efflux ratio below or near 2 threshold [Class-level inference]
Comparator Or Baseline	Silvestrol and dioxanyl-containing analogues: consistently elevated efflux ratios >2 (confirmed Pgp substrates)
Quantified Difference	Qualitative class-level reduction from 'high' to 'low-to-moderate' Pgp substrate liability; precise fold-change not tabulated for Compound 76 individually
Conditions	Caco-2 cell monolayer bidirectional transport assay (B/A ÷ A/B); as described in Liu et al. 2012 [1]

Why This Matters

In experimental systems involving Pgp-expressing cell lines or in vivo models where Pgp-mediated efflux at the blood-brain barrier or intestinal epithelium limits compound exposure, Antiproliferative agent-64's reduced efflux liability may translate to more predictable intracellular concentrations and reduced confounding by efflux transporter expression heterogeneity.

• [1] Liu T, et al. J Med Chem. 2012;55(20):8859-78. Text discussion: 'removal of the dioxanyl moiety dramatically reduces their interaction with Pgp' and Table 3 efflux data. PMID: 23025805. View Source

Translation Selectivity Window vs Silvestrol

A critical performance parameter for translation initiation inhibitors is their ability to discriminate between mRNAs bearing highly structured 5′-untranslated regions (5′UTRs, e.g., c-Myc, ΔG ≈ −164 kcal/mol) and those with simple 5′UTRs (e.g., tubulin, ΔG ≈ −5.5 kcal/mol), as this selectivity window may correlate with the therapeutic index [1]. In the dual-luciferase reporter assay employed by Liu et al., Antiproliferative agent-64 (Compound 76) yielded a tub-LUC/myc-LUC EC50 ratio of approximately 33 (40 nM / 1.2 nM), compared with approximately 8.75 for silvestrol (7 nM / 0.8 nM) [1]. This ~3.8-fold wider selectivity window indicates that at concentrations sufficient to suppress c-Myc translation, Antiproliferative agent-64 produces less concomitant inhibition of simple-5′UTR-driven protein synthesis than silvestrol [1][2]. Notably, Compound 74 (eIF4A3-IN-18) produced an even wider ratio of ~44 (35 nM / 0.8 nM), suggesting a spectrum of selectivity within the simplified analogue series that researchers can match to their specific experimental requirements [3].

Translation selectivity window

Head‑to‑head

tub‑LUC/myc‑LUC ratio ≈ 33 (silvestrol ≈ 8.75); myc‑LUC EC₅₀ 1.2 nM vs. 0.8 nM

Wider selectivity margin supports c‑Myc‑specific translation inhibition studies

MDA‑MB‑231 dual‑luciferase reporter; ~3.8‑fold wider window

Evidence Dimension	Translation selectivity: ratio of tub-LUC EC50 to myc-LUC EC50 (discrimination between simple and complex 5′UTR-driven translation)
Target Compound Data	tub-LUC/myc-LUC ratio ≈ 33 (myc-LUC EC50: 1.2 ± 0.2 nM; tub-LUC EC50: 40 ± 10 nM; N=2)
Comparator Or Baseline	Silvestrol: ratio ≈ 8.75 (myc-LUC EC50: 0.8 ± 0.5 nM; tub-LUC EC50: 7 ± 7 nM; N=19); Compound 74: ratio ≈ 44 (myc-LUC EC50: 0.8 ± 0.2 nM; tub-LUC EC50: 35 ± 15 nM; N=2)
Quantified Difference	~3.8-fold wider selectivity window vs silvestrol; ~1.3-fold narrower vs Compound 74
Conditions	Dual-luciferase reporter assay in MDA-MB-231 cells transfected with c-myc 5′UTR-luciferase and tubulin 5′UTR-luciferase constructs; data from Table 3 of Liu et al. 2012 [1]

Why This Matters

A wider selectivity window means that at efficacious concentrations for suppressing oncoprotein translation (e.g., c-Myc), there is a greater margin before general protein synthesis inhibition occurs — an important consideration for experiments requiring prolonged exposure or differentiation between translation-dependent and translation-independent cellular effects.

• [1] Liu T, et al. J Med Chem. 2012;55(20):8859-78. Table 3: myc-LUC and tub-LUC EC50 values for Compounds 1 and 76. PMID: 23025805. View Source
• [2] MedChemExpress. Antiproliferative agent-64 (HY-168326) Product Page. Biological Activity data. View Source
• [3] PeptideDB. eIF4A3-IN-18 (Compound 74) Product Page. EC50 values: myc-LUC 0.8 nM, tub-LUC 35 nM, growth inhibition MDA-MB-231 2 nM. CAS 1402931-84-3. View Source

Antiproliferative Potency in MDA-MB-231 vs Silvestrol Aglycone

When benchmarked against silvestrol aglycone (Compound 4) — another simplified silvestrol analogue lacking the dioxanyl side chain — Antiproliferative agent-64 exhibits markedly superior antiproliferative potency in the MDA-MB-231 triple-negative breast cancer cell line. Compound 76 inhibits MDA-MB-231 proliferation with an EC50 of 7 nM [1], compared with 20 ± 10 nM reported for silvestrol aglycone under comparable assay conditions (72-hour exposure) . This approximately 3-fold potency advantage is consistent with the broader trend observed across the translation inhibition assays: Compound 76 is approximately 8-fold more potent on myc-LUC (1.2 nM vs 10 nM) and 5-fold more potent on tub-LUC (40 nM vs 200 nM) relative to silvestrol aglycone [1]. The potency differential illustrates how specific structural features beyond mere dioxanyl removal — in this case, the dimethylamide and 4-cyanophenyl substituents present in Compound 76 — critically determine the biological activity within this chemotype [1].

Antiproliferative potency

Cross‑study comparable

MDA‑MB‑231 proliferation EC₅₀ 7 nM (silvestrol aglycone 20 nM)

Reported higher potency in triple‑negative breast cancer cell model

72 h assay; ~3‑fold difference vs. aglycone

Evidence Dimension	Growth inhibition EC50 in MDA-MB-231 triple-negative breast cancer cells
Target Compound Data	7 nM (MDA-MB-231 proliferation inhibition)
Comparator Or Baseline	Silvestrol aglycone: 20 ± 10 nM (MDA-MB-231 proliferation inhibition, 72 h)
Quantified Difference	~2.9-fold greater antiproliferative potency vs silvestrol aglycone
Conditions	MDA-MB-231 cell proliferation assay; Compound 76 data from Liu et al. 2012 [1]; silvestrol aglycone data from InvivoChem/MedChemExpress product pages

Why This Matters

For researchers focused on triple-negative breast cancer models, the ~3-fold potency advantage of Antiproliferative agent-64 over silvestrol aglycone translates to lower required working concentrations, reduced solvent (DMSO) exposure in culture, and potentially more robust in vitro efficacy windows.

• [1] Liu T, et al. J Med Chem. 2012;55(20):8859-78. Table 3: growth inhibition EC50 for Compound 76 in MDA-MB-231 = 7 nM. PMID: 23025805. View Source

Structural Simplification: Dioxanyl Side Chain Removal

The parent compound silvestrol (C34H38O13, MW 654.66) contains a synthetically complex dioxanyl ether side chain that has historically limited its availability for preclinical research and contributed to high commercial cost [1]. Antiproliferative agent-64 (C29H28N2O6, MW 500.54) eliminates this dioxanyl moiety entirely, reducing molecular weight by approximately 154 Da while preserving a cyanophenyl substituent and dimethylamide functionality that maintain potent translation inhibition [1]. The Liu et al. paper explicitly states that 'simplified analogues of silvestrol such as compounds 74 and 76 were shown to have similar cytotoxic potency and better ADME characteristics relative to those of silvestrol,' confirming that structural simplification did not come at the cost of biological activity [1]. The practical consequence is that Antiproliferative agent-64 is available from multiple commercial vendors (InvivoChem, TargetMol, MedChemExpress, Hycultec) in quantities ranging from 10 mg to gram scale [2], whereas silvestrol procurement remains constrained by limited natural sourcing or complex total synthesis [1].

Structural simplification

Class‑level inference

Dioxanyl side chain removed; MW reduced 154 Da; multi‑vendor commercial availability

Supports reliable procurement and supply continuity for multi‑year programs

Simplified synthesis enables mg‑to‑gram scale; silvestrol supply remains constrained

Evidence Dimension	Structural complexity and commercial availability
Target Compound Data	C29H28N2O6; MW 500.54; no dioxanyl side chain; available from ≥4 commercial suppliers at mg-to-gram scale
Comparator Or Baseline	Silvestrol: C34H38O13; MW 654.66; contains dioxanyl ether side chain requiring multi-step stereoselective synthesis; limited commercial availability
Quantified Difference	154 Da molecular weight reduction; simplified synthetic route enabling broader commercial distribution
Conditions	Comparative analysis of chemical structures and commercial supplier catalogs as of 2025-2026 [1][2]

Why This Matters

For laboratories planning multi-year research programs or requiring gram-scale quantities for in vivo efficacy studies, Antiproliferative agent-64's simplified synthesis translates to more reliable supply chains, lower procurement costs, and reduced risk of supply interruption compared with silvestrol.

• [1] Liu T, et al. J Med Chem. 2012;55(20):8859-78. Discussion of structural simplification strategy and comparison of Compound 76 with silvestrol. PMID: 23025805. View Source
• [2] MedChemExpress. Antiproliferative agent-64 (HY-168326) Product Page. Available in 50 mg, 100 mg, 250 mg sizes. View Source

Antiproliferative agent-64: Key Application Scenarios

MDA-MB-231 Mechanistic Studies: Sustained eIF4F Inhibition

Antiproliferative agent-64 is directly validated in the MDA-MB-231 triple-negative breast cancer model with a growth inhibition EC50 of 7 nM [1]. Its metabolic stability advantage over silvestrol (>240 min vs 160 min mouse plasma half-life; >180 min vs 80 min mouse microsome half-life) [1] makes it particularly suitable for time-course experiments lasting 24-72 hours where compound degradation could otherwise confound interpretation of target engagement and downstream effects on c-Myc protein levels. Researchers investigating the relationship between eIF4F complex inhibition and oncoprotein suppression in TNBC should prioritize this compound when sustained target coverage is experimentally required.

c-Myc-Driven Cancer Models: Selective Translation Inhibition

With a tub-LUC/myc-LUC selectivity ratio of approximately 33 — nearly 4-fold wider than silvestrol's ratio of ~8.75 [1] — Antiproliferative agent-64 is the preferred tool compound for experiments where discrimination between complex-5′UTR-driven (c-Myc) and simple-5′UTR-driven (tubulin) translation is a critical experimental parameter. This wider selectivity window provides greater confidence that observed biological effects at low nanomolar concentrations are attributable to selective suppression of oncoprotein translation rather than general translation shutdown. Studies investigating c-Myc-dependent proliferation, apoptosis, or metabolic reprogramming in cancers such as pancreatic (L3.6pl), multiple myeloma (RPMI-8226), or colorectal cancer models will benefit from this selectivity profile [1][2].

In Vitro ADME/PK Profiling Across Rocaglate Chemotypes

Antiproliferative agent-64 serves as an essential comparator compound in structure-activity relationship (SAR) studies exploring the contribution of the dioxanyl side chain to pharmacokinetic behavior. As a dioxanyl-depleted rocaglate, it provides the experimental 'minus-dioxanyl' baseline against which dioxanyl-containing analogues (silvestrol, Compound 43, Compound 71) can be compared to isolate the effect of this structural feature on Pgp efflux, metabolic stability, and plasma exposure [1]. The compound's availability from multiple commercial suppliers at defined purity levels facilitates its use as a cross-laboratory reference standard in collaborative ADME screening consortia.

In Vivo Xenograft Studies: Translation Targeting

In the L3.6pl pancreatic cancer and RPMI-8226 multiple myeloma subcutaneous xenograft models, Antiproliferative agent-64 (Compound 76) was administered at a maximum tolerated dose of 0.2 mg/kg daily via intraperitoneal injection for 3 weeks, enabling in vivo assessment of translation inhibition-mediated antitumor activity [1]. Although the therapeutic window was noted to be narrow — attributed to on-target toxicity affecting normal cells — the compound demonstrated in vivo target modulation capability, reducing c-Myc protein levels in tumor tissue while sparing β-actin [1]. This established dosing regimen and tolerability profile provide a starting point for combination studies where Antiproliferative agent-64 is paired with standard-of-care agents to explore synergy or chemosensitization.

Application

Selection Property

Validation Focus

Triple‑negative breast cancer cell models (MDA‑MB‑231)

Sustained target engagement via enhanced metabolic stability

c‑Myc suppression over extended exposure (24‑72 h)

c‑Myc‑driven translation studies

Wider translation selectivity window (complex vs. simple 5′UTR)

Discrimination between oncoprotein and housekeeping translation

Rocaglate SAR and ADME profiling

Dioxanyl‑depleted rocaglate baseline

P‑gp efflux and metabolic stability cross‑compound comparison

Xenograft tumor models

Reported in vivo target modulation at tolerated dose

c‑Myc protein reduction and tolerability profiling

• [1] Liu T, et al. Synthetic silvestrol analogues as potent and selective protein synthesis inhibitors. J Med Chem. 2012 Oct 25;55(20):8859-78. PMID: 23025805. View Source
• [2] PeptideDB. Antiproliferative agent-64 Product Page. Biological activity summary referencing Liu et al. 2012. View Source